Cas no 1006144-31-5 (N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1006144-31-5
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 5851487
• PubChem ID: 22773810
• Update Time: 2025-09-23

N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide, N-(2-ethylphenyl)-1,3-dimethyl-
• N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide
• F5303-0143
• AKOS003980468
• VU0641193-1
• 1006144-31-5
• N-(2-ethylphenyl)-1,3-dimethylpyrazole-4-sulfonamide

• Inchi： 1S/C13H17N3O2S/c1-4-11-7-5-6-8-12(11)15-19(17,18)13-9-16(3)14-10(13)2/h5-9,15H,4H2,1-3H3
• InChI Key： DUHBEVLZBYHYJA-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(NC2=CC=CC=C2CC)(=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 279.10414797g/mol
• Monoisotopic Mass: 279.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 440.4±55.0 °C(Predicted)
• pka: 7.82±0.50(Predicted)

Additional information on N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide

Research Brief on N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide (CAS: 1006144-31-5)

N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide (CAS: 1006144-31-5) is a sulfonamide derivative that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound belongs to the pyrazole-sulfonamide class, which is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural uniqueness of this molecule, characterized by the presence of a pyrazole ring and a sulfonamide moiety, makes it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide. One key area of investigation is its role as a potential inhibitor of specific enzymes involved in inflammatory pathways. Preliminary in vitro studies have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that this compound could serve as a lead molecule for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory potential, N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide has also been explored for its anticancer properties. Research has indicated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that its anticancer activity may be linked to the induction of apoptosis and the inhibition of cell proliferation pathways. These results highlight the compound's potential as a chemotherapeutic agent, although further in vivo studies are needed to validate these findings.

The synthesis and optimization of N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating its use in preclinical studies. Structure-activity relationship (SAR) studies have further identified key modifications that can enhance its biological activity and pharmacokinetic properties, paving the way for the development of more potent derivatives.

Despite these promising findings, challenges remain in the development of N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacological and toxicological studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide represents a promising candidate in the field of chemical biology and drug discovery. Its diverse pharmacological activities and structural versatility make it a valuable subject for ongoing and future research. Continued exploration of its mechanisms of action, coupled with advancements in synthetic and medicinal chemistry, will be crucial in unlocking its full therapeutic potential.